Cas no 53404-11-8 (1H-Imidazole-1-ethanol, phosphate (salt))
53404-11-8 structure
Product Name:1H-Imidazole-1-ethanol, phosphate (salt)
CAS No:53404-11-8
MF:C5H11N2O5P
MW:210.125002145767
CID:375628
PubChem ID:90479318
Update Time:2025-04-19
1H-Imidazole-1-ethanol, phosphate (salt) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-ethanol, phosphate (salt)
- 1H-Imidazole-1-ethanol, phosphate
- 2-imidazol-1-ylethyl dihydrogen phosphate
- DTXSID00892381
- 53404-11-8
- UNII-46K2MA22WS
- 46K2MA22WS
- 2-(1H-Imidazol-1-yl)ethanol phosphate (1:1)
- Imidazolylethanol phosphate
- 1H-Imidazole-1-ethanol phosphate salt
- Q21547089
-
- Inchi: 1S/C5H8N2O.H3O4P/c8-4-3-7-2-1-6-5-7;1-5(2,3)4/h1-2,5,8H,3-4H2;(H3,1,2,3,4)
- InChI Key: KCHCFUUFLNACKP-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)O.OCCN1C=NC=C1
Computed Properties
- Exact Mass: 147.068414
- Monoisotopic Mass: 147.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30
Experimental Properties
- PSA: 94.39000
- LogP: -0.00760
1H-Imidazole-1-ethanol, phosphate (salt) Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
53404-11-8 (1H-Imidazole-1-ethanol, phosphate (salt)) Related Products
- 848641-69-0(1-Ethyl-3-methylimidazolium Diethyl Phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk